Cas no 2137985-02-3 (2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine)

• Product Name: 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine
• CAS No: 2137985-02-3
• MF: C₉H₁₂ClN₃O₂
• MW: 229.663480758667
• CID: 6271922
• PubChem ID: 165467811
• Update Time: 2025-07-21

2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine
• 2137985-02-3
• EN300-803292
• 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine

• Inchi： 1S/C9H12ClN3O2/c1-4-14-6(3)7-11-8(10)13-9(12-7)15-5-2/h3-5H2,1-2H3
• InChI Key： OQCJRQARPBOLJM-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C(=C)OCC)N=1)OCC

Computed Properties

• Exact Mass: 229.0618043g/mol
• Monoisotopic Mass: 229.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.1Ų

Additional information on 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine

Introduction to 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine (CAS No. 2137985-02-3)

2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine, identified by its Chemical Abstracts Service number (CAS No. 2137985-02-3), is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic triazine derivative exhibits a unique structural framework, combining chloro, ethoxy, and vinyl ethoxy substituents, which contribute to its diverse reactivity and potential applications. The compound’s molecular architecture positions it as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel agrochemicals and pharmaceutical agents.

The significance of 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine lies in its versatility as a building block in organic synthesis. The presence of multiple reactive sites—such as the chloro group for nucleophilic substitution reactions and the vinyl ethoxy moiety for further functionalization—makes this compound a promising candidate for exploring new synthetic pathways. Recent advancements in medicinal chemistry have highlighted the importance of triazine derivatives in drug discovery, owing to their ability to modulate biological targets effectively. The structural features of this compound suggest potential applications in designing molecules with enhanced bioavailability and reduced toxicity.

In the realm of agrochemical research, 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine has been studied for its role in synthesizing novel herbicides and fungicides. The triazine core is a well-established scaffold in crop protection chemicals, known for its efficacy against a broad spectrum of pests and pathogens. By incorporating ethoxy and chloro substituents, researchers aim to improve the environmental profile and selectivity of these compounds. For instance, studies have demonstrated that derivatives of this compound exhibit herbicidal activity by inhibiting key enzymatic pathways in weeds, offering a promising alternative to conventional agrochemicals.

The pharmaceutical industry has also shown interest in 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine due to its potential as a pharmacophore in drug development. The compound’s ability to engage with biological targets through multiple interactions makes it an attractive candidate for designing small-molecule drugs. Recent research has explored its derivatives as inhibitors of enzymes involved in inflammatory responses and metabolic disorders. For example, modifications to the vinyl ethoxy group have led to compounds with anti-inflammatory properties by modulating cytokine production pathways. Such findings underscore the compound’s therapeutic potential and highlight the need for further investigation.

From a synthetic chemistry perspective, 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine serves as a versatile intermediate for constructing more complex molecules. The chloro group allows for facile introduction of various functional groups via nucleophilic aromatic substitution or cross-coupling reactions, while the vinyl ethoxy moiety can undergo addition or elimination reactions depending on reaction conditions. This flexibility has enabled chemists to explore diverse synthetic strategies, leading to the development of novel materials with tailored properties. Additionally, advances in catalytic methods have improved the efficiency of reactions involving this compound, making it more accessible for industrial applications.

The environmental impact of using 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine as an intermediate must also be considered. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Researchers are investigating biocatalytic approaches and solvent-free reactions to enhance sustainability while maintaining high yields. These initiatives align with global trends toward environmentally responsible chemical manufacturing and underscore the importance of innovation in sustainable chemistry.

Future directions for research on 2-Chloro-4-ethoxy-6-(1-ethoxyethenyl)-1,3,5-triazine include exploring its role in material science applications beyond pharmaceuticals and agrochemicals. The compound’s ability to form polymers or copolymers with other monomers suggests potential uses in coatings or specialty plastics. Additionally, its photochemical properties have been examined for applications in organic electronics or photodynamic therapy. By leveraging interdisciplinary approaches, scientists aim to unlock new possibilities for this versatile compound.

In conclusion,2-Chloro-4-ethoxy-6-(1-et hoxyethyl)-1 ,3 ,5 -triazine (CAS No . 2137985 -02 - 3) represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and broad applicability . Its role as an intermediate in synthesizing agrochemicals ,pharmaceuticals ,and advanced materials underscores its importance . As research continues to uncover new uses for this compound ,it is likely to remain at the forefront of scientific innovation . The ongoing exploration of its derivatives promises further breakthroughs that will benefit multiple industries .